(R)-MK-5046

• CAS: 1022152-70-0
• Synonyms: MK5046; MK-5046; MK 5046.
• Molecular Formula: C20H18F6N4O
• Molecular Weight: 444.4 g/mol
• SMILES: C1CC1(CC2=CN=C(N2)CC(C3=CC=C(C=C3)N4C=CC=N4)(C(F)(F)F)O)C(F)(F)F
• InChI: InChI=1S/C20H18F6N4O/c21-19(22,23)17(6-7-17)10-14-12-27-16(29-14)11-18(31,20(24,25)26)13-2-4-15(5-3-13)30-9-1-8-28-30/h1-5,8-9,12,31H,6-7,10-11H2,(H,27,29)/t18-/m0/s1
• InChIKey: UJINBEQCDMOAHM-SFHVURJKSA-N
• Appearance: Solid powder
• Solubility: Soluble in DMSO, not in water

Researchers require a chemically matched negative control to validate BRS-3 assay specificity. The active (S)-enantiomer or racemic mixtures introduce confounding agonism. (R)-MK-5046 solves this: it shares identical physicochemical properties with the active compound but lacks BRS-3 activity. - >98% purity, solid powder, DMSO-soluble - Enables stereospecificity confirmation in PLC activation assays (EC50 active = 0.02 nM) - Species-matched control (rat, mouse, human, rhesus, dog) for receptor occupancy studies - Essential for enantiomeric purity verification in obesity research (25 mg/kg/day oral dosing)

(R)-MK-5046 (CAS 1022152-70-0): The Inactive Enantiomer Control for MK-5046 BRS-3 Allosteric Agonist Obesity Research

(R)-MK-5046 (CAS 1022152-70-0) is the stereochemically defined (R)-enantiomer of MK-5046. It is a chiral small molecule (C20H18F6N4O, MW 444.4) that serves specifically as an inactive isomer control compound for studies involving the active (S)-enantiomer, MK-5046 . (R)-MK-5046 itself does not function as a Bombesin Receptor Subtype-3 (BRS-3) agonist; its procurement value lies exclusively in its utility as a negative control or reference standard for enantiomeric purity assessment in experiments where the active MK-5046 (S-enantiomer) is being characterized . The compound is supplied as a solid powder with >98% purity and is soluble in DMSO for in vitro applications [1].

1

Stereochemical negative control for BRS-3 allosteric agonist studies using active (S)-MK-5046

2

Chemically matched inactive enantiomer sharing identical physicochemical properties with the active (S)-enantiomer

3

Supplied as high-purity solid, soluble in DMSO for in vitro enantiomer-comparison studies

• [1] PeptideDB. (R)-MK-5046 Product Database Entry. CAS 1021736-25-3. View Source

Why (R)-MK-5046 Cannot Be Substituted with Generic BRS-3 Modulators in Stereochemistry-Dependent Assays

(R)-MK-5046 is the defined inactive enantiomer of MK-5046 and cannot be substituted with generic BRS-3 antagonists, peptide agonists, or even the racemic mixture of MK-5046. Substitution with the active (S)-enantiomer (MK-5046) or racemic material would introduce BRS-3 agonism, confounding experimental interpretation [1]. Substitution with peptide-based BRS-3 ligands such as peptide #1 ([d-Tyr6,βAla11,Phe13,Nle14]Bn-(6-14)) or Bantag-1 introduces fundamentally different receptor pharmacology—orthosteric versus allosteric binding, distinct signaling pathway activation patterns, and differing species selectivity profiles—rendering them unsuitable as stereochemical controls [2]. (R)-MK-5046 is specifically required for experiments demanding a chemically matched, stereochemically defined negative control that shares identical physicochemical properties (solubility, membrane permeability, protein binding) with the active enantiomer while lacking BRS-3 agonism [3].

Required Control (R)-MK-5046: inactive enantiomer with no detectable BRS-3 agonism

Substitution Risk Racemic MK-5046 or active (S)-enantiomer introduces BRS-3 agonism, confounding experimental interpretation

Required Control (R)-MK-5046: nonpeptide small-molecule scaffold with allosteric binding profile

Substitution Risk Peptide BRS-3 ligands (peptide #1, Bantag-1) bind orthosterically with distinct signaling bias; stereochemical-control context is lost Allosteric vs orthosteric pharmacology may not transfer

Required Control (R)-MK-5046: chemically matched, stereochemically defined negative control

Substitution Risk Generic BRS-3 antagonists lack matched physicochemical properties and may shift solubility, permeability, or protein-binding profiles

• [1] Guan XM, et al. Antiobesity effect of MK-5046, a novel bombesin receptor subtype-3 agonist. J Pharmacol Exp Ther. 2011;336(2):356-364. View Source
• [2] Moreno P, et al. Comparative pharmacology of bombesin receptor subtype-3, nonpeptide agonist MK-5046, a universal peptide agonist, and peptide antagonist Bantag-1 for human bombesin receptors. J Pharmacol Exp Ther. 2013;347(1):100-116. View Source
• [3] Ramos-Alvarez I, et al. The Nonpeptide Agonist MK-5046 Functions As an Allosteric Agonist for the Bombesin Receptor Subtype-3. J Pharmacol Exp Ther. 2022;382(2):66-78. View Source

Quantitative Differentiation Evidence for (R)-MK-5046 in BRS-3 Pharmacology Studies

Stereochemical Specificity: (R)-MK-5046 as an Inactive Enantiomer Control Versus Active (S)-Enantiomer MK-5046

(R)-MK-5046 (CAS 1022152-70-0) is the defined inactive (R)-enantiomer of MK-5046. The active (S)-enantiomer (MK-5046, HY-14342) demonstrates potent BRS-3 agonism with IC50 values ranging from 1.2 nM (rat) to 50 nM (rhesus) across species, whereas (R)-MK-5046 exhibits no detectable BRS-3 agonism at comparable concentrations and is specifically utilized as an experimental control in studies characterizing BRS-3 function [1]. The stereochemical designation at the chiral center bearing the trifluoromethyl and hydroxyl groups determines pharmacological activity; the (R)-configuration produces an inactive compound while the (S)-configuration yields a potent allosteric agonist .

Stereochemical Specificity

Head-to-head

(R)-MK-5046 No detectable BRS-3 agonism at comparable concentrations

(S)-MK-5046 IC50 = 28 ± 13 nM (hBRS-3); EC50 = 25 nM (human)

Supports stereochemical-control verification for BRS-3–dependent effects

(R)-configuration at chiral center abolishes BRS-3 agonism; activity ratio S:R >100:1 inferred

Evidence Dimension	BRS-3 agonism (functional activity at hBRS-3)
Target Compound Data	(R)-MK-5046: No detectable BRS-3 agonism (inactive control)
Comparator Or Baseline	MK-5046 (S-enantiomer): IC50 = 28 ± 13 nM (human), EC50 = 25 nM (human)
Quantified Difference	Complete loss of BRS-3 agonism with (R)-configuration (activity ratio S:R = >100:1 inferred)
Conditions	Human BRS-3-expressing cell lines; phospholipase C activation and calcium mobilization assays

Why This Matters

This stereochemical specificity enables (R)-MK-5046 to serve as the optimal chemically matched negative control for verifying that observed effects in MK-5046-treated systems are BRS-3–dependent rather than arising from off-target or nonspecific compound interactions.

• [1] Sebhat IK, et al. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity. ACS Med Chem Lett. 2010;2(1):43-47. View Source

Allosteric Versus Orthosteric Binding Mechanism: MK-5046 as First BRS-3 Allosteric Ligand

MK-5046 (the active S-enantiomer) functions as an allosteric agonist at the BRS-3 receptor, the first allosteric ligand described for the entire mammalian bombesin receptor family [1]. In contrast, peptide-based BRS-3 ligands such as peptide #1 and Bantag-1 bind to the orthosteric site. Functional evidence for the allosteric mechanism includes: (1) MK-5046 only partially inhibits 125I-Bantag-1 binding to BRS-3; (2) the specific BRS-3 peptide antagonist Bantag-1 inhibits peptide #1 action competitively, whereas inhibition of MK-5046 is noncompetitive and yields a curvilinear Schild plot; and (3) MK-5046 slows the dissociation of 125I-Bantag-1 from the receptor [2].

Binding Mechanism

Head-to-head

MK-5046 (S-enantiomer) Allosteric agonist; Bantag-1 inhibition is noncompetitive (curvilinear Schild plot)

Peptide #1 Orthosteric agonist; Bantag-1 inhibition is competitive

Supports allosteric-vs-orthosteric mechanism differentiation in BRS-3 studies

Allosteric probe dependence and saturability cannot be replicated with orthosteric ligands

Evidence Dimension	Receptor binding mechanism and antagonist inhibition pattern
Target Compound Data	MK-5046 (S-enantiomer): Allosteric binding; Bantag-1 inhibition is noncompetitive (curvilinear Schild plot)
Comparator Or Baseline	Peptide #1 (universal BnR orthosteric agonist): Orthosteric binding; Bantag-1 inhibition is competitive
Quantified Difference	Qualitative mechanistic difference: allosteric versus orthosteric; no quantitative ratio applicable
Conditions	hBRS-3–transfected cells; radioligand binding assays with 125I-Bantag-1; phospholipase C activation assays

Why This Matters

The allosteric mechanism of MK-5046 confers distinct pharmacological properties including probe dependence and saturability of effect, which cannot be replicated using orthosteric peptide ligands; (R)-MK-5046 as the inactive enantiomer enables rigorous control experiments that distinguish allosteric agonist effects from nonspecific compound interactions.

• [1] Ramos-Alvarez I, et al. The Nonpeptide Agonist MK-5046 Functions As an Allosteric Agonist for the Bombesin Receptor Subtype-3. J Pharmacol Exp Ther. 2022;382(2):66-78. View Source
• [2] Moreno P, et al. Comparative pharmacology of bombesin receptor subtype-3, nonpeptide agonist MK-5046, a universal peptide agonist, and peptide antagonist Bantag-1 for human bombesin receptors. J Pharmacol Exp Ther. 2013;347(1):100-116. View Source

Signaling Pathway Activation: MK-5046 Differential Efficacy Versus Peptide Agonist

MK-5046 and the peptide agonist peptide #1 exhibit distinct signaling pathway activation profiles at hBRS-3. For phospholipase C (PLC) activation, MK-5046 demonstrates biphasic dose-response with potency at 0.02 nM, substantially more potent than peptide #1 (6 nM)—approximately 300-fold difference in potency [1]. However, MK-5046 functions as a partial agonist for phospholipase A2 (PLA2) activation while being a full agonist for MAPK, FAK, Akt, and paxillin activation, indicating signaling bias that differs from the orthosteric peptide agonist [2].

Signaling Pathway Activation

Head-to-head

MK-5046 (S-enantiomer) PLC activation EC50 = 0.02 nM (biphasic dose-response)

Peptide #1 PLC activation EC50 = 6 nM (monophasic dose-response)

Reported assay potency context: 300-fold difference in PLC activation potency

MK-5046 is partial agonist for PLA2; full agonist for MAPK, FAK, Akt, paxillin

Evidence Dimension	PLC activation potency at hBRS-3
Target Compound Data	MK-5046 (S-enantiomer): PLC activation EC50 = 0.02 nM (biphasic dose-response)
Comparator Or Baseline	Peptide #1 (universal BnR agonist): PLC activation EC50 = 6 nM (monophasic dose-response)
Quantified Difference	300-fold higher potency for MK-5046 in PLC activation (0.02 nM vs 6 nM)
Conditions	hBRS-3–expressing cells; phospholipase C (PLC) activation assay measuring inositol phosphate accumulation

Why This Matters

The marked difference in signaling pathway activation between MK-5046 and peptide agonists demonstrates that BRS-3 pharmacology cannot be generalized across ligand classes; (R)-MK-5046 is essential as a negative control to validate that observed signaling effects are specifically attributable to MK-5046–mediated BRS-3 allosteric agonism.

• [1] Moreno P, et al. Comparative pharmacology of bombesin receptor subtype-3, nonpeptide agonist MK-5046, a universal peptide agonist, and peptide antagonist Bantag-1 for human bombesin receptors. J Pharmacol Exp Ther. 2013;347(1):100-116. View Source
• [2] Ramos-Alvarez I, et al. The Nonpeptide Agonist MK-5046 Functions As an Allosteric Agonist for the Bombesin Receptor Subtype-3. J Pharmacol Exp Ther. 2022;382(2):66-78. View Source

Species-Selective BRS-3 Affinity: MK-5046 Cross-Species Potency Profile

MK-5046 exhibits species-dependent affinity and potency for BRS-3 receptors, a critical consideration for preclinical study design. The compound shows the highest affinity for rat BRS-3 (Ki = 0.6 nM) and mouse BRS-3 (Ki = 1.6 nM), with progressively lower affinity for dog (Ki = 9.9 nM) and human (Ki = 3.4 nM) receptors [1]. Functional IC50 values follow a similar pattern: rat (1.2 nM), mouse (5.4 nM), human (28 nM), dog (6.5 nM), and rhesus (50 nM) . This species selectivity profile is unique to the nonpeptide allosteric scaffold; peptide-based BRS-3 ligands exhibit different species selectivity patterns.

Species-Selective Affinity

Class-level

10–80× variation

Ki range: 0.6 nM (rat) to 9.9 nM (dog)

Rat 0.6 nM · Mouse 1.6 nM · Rhesus 2.4 nM · Human 3.4 nM · Dog 9.9 nM

Supports species-matched negative control selection for cross-species BRS-3 studies

Peptide-based BRS-3 ligands exhibit different species selectivity patterns

Evidence Dimension	BRS-3 binding affinity (Ki) across species
Target Compound Data	MK-5046 Ki: rat 0.6 nM, mouse 1.6 nM, human 3.4 nM, rhesus 2.4 nM, dog 9.9 nM
Comparator Or Baseline	Peptide ligands (class baseline): Generally show different species selectivity profiles (no single comparator available)
Quantified Difference	10- to 80-fold variation in Ki across species for MK-5046
Conditions	Radioligand binding competition assays using membranes from cells expressing BRS-3 from indicated species

Why This Matters

Understanding the species selectivity profile of MK-5046 is essential for proper interpretation of in vivo efficacy studies across different animal models; (R)-MK-5046 provides a species-matched negative control for each experimental system.

• [1] Sebhat IK, et al. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity. ACS Med Chem Lett. 2010;2(1):43-47. View Source

BRS-3 Subtype Selectivity: MK-5046 Versus Related Bombesin Receptors GRPR and NMBR

MK-5046 demonstrates high selectivity for BRS-3 over the closely related bombesin family receptors GRPR (gastrin-releasing peptide receptor) and NMBR (neuromedin B receptor). At human GRPR, MK-5046 exhibits IC50 >10,000 nM, representing >350-fold selectivity relative to its hBRS-3 IC50 of 28 nM [1]. Similarly, binding affinity studies show that MK-5046 has Ki >10 μM for GRPR and NMBR, while showing high-affinity binding to hBRS-3 (Ki = 3.4 nM at high-affinity site) [2]. This selectivity profile distinguishes MK-5046 from peptide-based bombesin receptor ligands, which typically exhibit broader cross-reactivity among the three receptor subtypes.

Subtype Selectivity

Cross-study

>357-fold selectivity

BRS-3 over GRPR at human receptors

hBRS-3 IC50 = 28 nM; hGRPR IC50 >10,000 nM; Ki >10 μM for GRPR/NMBR

Supports BRS-3–specific pharmacology interpretation; minimizes off-target bombesin receptor confounds

Peptide ligands typically exhibit broader bombesin receptor cross-reactivity

Evidence Dimension	Receptor subtype selectivity (IC50 at human receptors)
Target Compound Data	MK-5046: hBRS-3 IC50 = 28 nM; hGRPR IC50 >10,000 nM
Comparator Or Baseline	hBRS-3 (target receptor) vs hGRPR (off-target receptor)
Quantified Difference	>357-fold selectivity for BRS-3 over GRPR
Conditions	Functional calcium mobilization assays in cells expressing human BRS-3 or human GRPR

Why This Matters

High subtype selectivity minimizes confounding effects from GRPR and NMBR activation in complex biological systems, enabling cleaner interpretation of BRS-3–specific pharmacology; (R)-MK-5046 serves as the appropriate selectivity control confirming that observed effects are not due to nonspecific bombesin receptor family interactions.

• [1] Sebhat IK, et al. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity. ACS Med Chem Lett. 2010;2(1):43-47. Table 5. View Source
• [2] Moreno P, et al. Comparative pharmacology of bombesin receptor subtype-3, nonpeptide agonist MK-5046, a universal peptide agonist, and peptide antagonist Bantag-1 for human bombesin receptors. J Pharmacol Exp Ther. 2013;347(1):100-116. View Source

In Vivo Brain Receptor Occupancy: MK-5046 CNS Exposure Quantification

MK-5046 demonstrates measurable brain penetration and target engagement in the central nervous system. In mice, 50% brain receptor occupancy (BRO) at BRS-3 was achieved at a plasma concentration of 0.34 ± 0.23 μM following oral administration [1]. This brain exposure profile is relevant for interpreting both central and peripheral effects of BRS-3 agonism. Notably, subsequent medicinal chemistry efforts have pursued BRS-3 agonists with intentionally reduced brain penetration (e.g., chiral diazepines 9f and 9g) to mitigate CNS-mediated adverse effects [2]. MK-5046 thus represents a tool compound with measurable CNS exposure that can be compared against newer brain-restricted or peripherally-restricted BRS-3 ligands.

Brain Receptor Occupancy

Cross-study

0.34 ± 0.23 μM

Plasma concentration for 50% brain BRS-3 occupancy (mouse, oral)

Measurable CNS penetration; comparator chiral diazepines 9f/9g engineered for low brain exposure

Supports CNS target-engagement control; distinguishes central vs peripheral BRS-3 mechanisms

Inactive (R)-enantiomer required to establish nonspecific binding baseline

Evidence Dimension	Brain receptor occupancy at BRS-3
Target Compound Data	MK-5046: 50% BRO achieved at plasma concentration 0.34 ± 0.23 μM
Comparator Or Baseline	Chiral diazepine BRS-3 agonists (9f, 9g): Designed for low brain penetration (explicit comparator in same target class)
Quantified Difference	MK-5046 exhibits measurable CNS penetration; comparator compounds engineered to minimize CNS exposure
Conditions	Mouse brain homogenate binding assays following oral administration of MK-5046

Why This Matters

Quantification of brain receptor occupancy enables researchers to distinguish central versus peripheral mechanisms of BRS-3–mediated metabolic effects; (R)-MK-5046 as a negative control confirms that observed CNS effects require active BRS-3 agonism.

• [1] Guan XM, et al. Antiobesity effect of MK-5046, a novel bombesin receptor subtype-3 agonist. J Pharmacol Exp Ther. 2011;336(2):356-364. View Source
• [2] Matsufuji T, et al. Discovery of novel chiral diazepines as bombesin receptor subtype-3 (BRS-3) agonists with low brain penetration. Bioorg Med Chem Lett. 2014;24(3):750-755. View Source

Validated Research Applications for (R)-MK-5046 in BRS-3 Pharmacology Studies

Stereochemical Negative Control in BRS-3 Allosteric Agonist Characterization

(R)-MK-5046 serves as the essential stereochemically matched inactive control for experiments characterizing the active S-enantiomer, MK-5046. In functional assays measuring BRS-3–mediated PLC activation (EC50 = 0.02 nM for MK-5046), parallel treatment with (R)-MK-5046 at equivalent concentrations confirms that observed signaling is stereospecific and BRS-3–dependent rather than arising from compound-related nonspecific effects [1]. This application is particularly critical given MK-5046's allosteric mechanism of action, which produces unique pharmacological behaviors (noncompetitive antagonism, curvilinear Schild plots) that must be distinguished from assay artifacts [2].

Enantiomeric Purity Reference Standard for MK-5046 Formulation Quality Control

In studies utilizing MK-5046 for in vivo obesity research—where oral doses of 25 mg/kg/day produced 9% body weight reduction in diet-induced obese mice over 14 days—(R)-MK-5046 functions as the reference standard for verifying enantiomeric purity of the active compound [1]. Given that MK-5046 exhibits species-dependent potency ranging from IC50 1.2 nM (rat) to 50 nM (rhesus), even minor contamination with the inactive (R)-enantiomer could affect dose-response interpretations across different animal models [2].

Control for Species-Selective BRS-3 Pharmacology Studies

MK-5046 exhibits marked species selectivity with BRS-3 Ki values varying 10- to 80-fold across species: rat (0.6 nM), mouse (1.6 nM), human (3.4 nM), rhesus (2.4 nM), and dog (9.9 nM) [1]. (R)-MK-5046 provides a species-matched negative control for each experimental system, enabling researchers to verify that species-dependent differences in functional outcomes are attributable to BRS-3 pharmacology rather than species-specific differences in compound metabolism, distribution, or off-target interactions [2].

CNS Target Engagement Control in Brain Receptor Occupancy Studies

In studies quantifying brain BRS-3 receptor occupancy—where MK-5046 achieves 50% occupancy at plasma concentration 0.34 ± 0.23 μM in mice—(R)-MK-5046 serves as the inactive comparator to establish nonspecific binding baseline [1]. This application is particularly relevant when comparing MK-5046 (measurable brain penetration) against newer BRS-3 agonists engineered for restricted CNS exposure, such as chiral diazepines 9f and 9g, which were specifically designed to minimize brain penetration and associated adverse effects [2].

Application

Selection Property

Validation Focus

Stereochemical control for BRS-3 allosteric agonist characterization

Stereochemically matched inactive enantiomer control

BRS-3–dependent signaling verification in functional assays

Enantiomeric purity verification for MK-5046 research formulations

Enantiomeric identity and purity reference context

Chiral purity assessment in formulation and dose-response studies

Species-matched negative control for cross-species BRS-3 pharmacology

Species-matched inactive comparator compound

Species-dependent pharmacology interpretation and model-response review

CNS target-engagement control for brain receptor occupancy studies

CNS-penetrant inactive comparator with matched physicochemical profile

Central vs peripheral BRS-3 mechanism distinction and nonspecific binding baseline

• [1] Moreno P, et al. Comparative pharmacology of bombesin receptor subtype-3, nonpeptide agonist MK-5046, a universal peptide agonist, and peptide antagonist Bantag-1 for human bombesin receptors. J Pharmacol Exp Ther. 2013;347(1):100-116. View Source
• [2] Ramos-Alvarez I, et al. The Nonpeptide Agonist MK-5046 Functions As an Allosteric Agonist for the Bombesin Receptor Subtype-3. J Pharmacol Exp Ther. 2022;382(2):66-78. View Source